Cas no 1022311-73-4 (2-(3,4-dimethoxyphenyl)-3-(4-nitroanilino)inden-1-one)

• Product Name: 2-(3,4-dimethoxyphenyl)-3-(4-nitroanilino)inden-1-one
• CAS No: 1022311-73-4
• MF: C₂₃H₁₈N₂O₅
• MW: 402.399425983429
• MDL: MFCD00245092
• CID: 5166146
• Update Time: 2025-09-27

2-(3,4-dimethoxyphenyl)-3-(4-nitroanilino)inden-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dimethoxyphenyl)-3-(4-nitroanilino)inden-1-one
• 1H-Inden-1-one, 2-(3,4-dimethoxyphenyl)-3-[(4-nitrophenyl)amino]-

• MDL： MFCD00245092
• Inchi： 1S/C23H18N2O5/c1-29-19-12-7-14(13-20(19)30-2)21-22(17-5-3-4-6-18(17)23(21)26)24-15-8-10-16(11-9-15)25(27)28/h3-13,24H,1-2H3
• InChI Key： JZWSIZFXFAXPDH-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(NC2=CC=C([N+]([O-])=O)C=C2)=C1C1=CC=C(OC)C(OC)=C1

Additional information on 2-(3,4-dimethoxyphenyl)-3-(4-nitroanilino)inden-1-one

Comprehensive Overview of 2-(3,4-dimethoxyphenyl)-3-(4-nitroanilino)inden-1-one (CAS No. 1022311-73-4)

The compound 2-(3,4-dimethoxyphenyl)-3-(4-nitroanilino)inden-1-one (CAS No. 1022311-73-4) is a specialized organic molecule with a unique structural framework, combining indenone, dimethoxyphenyl, and nitroaniline moieties. Its intricate design has garnered attention in pharmaceutical and materials science research due to its potential applications in drug discovery and optoelectronic materials. The presence of 3,4-dimethoxyphenyl and 4-nitroanilino groups contributes to its electronic properties, making it a subject of interest for researchers exploring novel bioactive compounds or functional materials.

In recent years, the demand for indenone derivatives has surged, driven by their versatility in medicinal chemistry. Searches for terms like "indenone-based drug candidates" or "nitroaniline derivatives in pharmaceuticals" reflect growing curiosity about this class of compounds. The 2-(3,4-dimethoxyphenyl)-3-(4-nitroanilino)inden-1-one structure, in particular, is hypothesized to exhibit kinase inhibition or antioxidant activity, aligning with trends in targeted cancer therapies and neurodegenerative disease research. Its CAS No. 1022311-73-4 serves as a critical identifier for procurement and regulatory compliance in global markets.

From a synthetic chemistry perspective, the incorporation of dimethoxy and nitro groups offers tunable reactivity for further functionalization. Researchers frequently query "how to modify indenone scaffolds" or "applications of nitroaromatics in materials science," highlighting the compound’s relevance. Its potential role in organic semiconductors or photoactive layers is also under investigation, coinciding with the rise of sustainable energy solutions. The electron-withdrawing 4-nitroanilino moiety may enhance charge transport properties, a hot topic in perovskite solar cell research.

Analytical characterization of CAS No. 1022311-73-4 typically involves HPLC, NMR, and mass spectrometry, with purity being a key concern for end-users. Queries such as "purity standards for indenone derivatives" or "spectral data of 3,4-dimethoxyphenyl compounds" are common among quality control professionals. The compound’s stability under various conditions (e.g., pH, temperature) is another area of practical interest, especially for formulation scientists working on drug delivery systems.

In summary, 2-(3,4-dimethoxyphenyl)-3-(4-nitroanilino)inden-1-one represents a multifaceted chemical entity bridging medicinal chemistry and advanced materials. Its CAS No. 1022311-73-4 ensures traceability, while its structural features align with cutting-edge research themes. As interdisciplinary studies evolve, this compound may unlock new possibilities in therapeutics and green technology, addressing pressing global challenges.